Cas no 16506-82-4 (Androst-16-ene)
Androst-16-ene structure
Product Name:Androst-16-ene
Androst-16-ene Chemical and Physical Properties
Names and Identifiers
-
- Androst-16-ene
- (8R,9S,10S,13R,14S)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthrene
- 16-androstene
- CHEBI:37925
- Androstene
- Q27117313
- 16506-82-4
- DTXSID30937032
- NXQOQNROJJFYCJ-FZFXZXLVSA-N
-
- Inchi： 1S/C19H30/c1-18-11-5-7-16(18)15-9-8-14-6-3-4-12-19(14,2)17(15)10-13-18/h5,11,14-17H,3-4,6-10,12-13H2,1-2H3/t14?,15-,16-,17-,18-,19-/m0/s1
- InChI Key： NXQOQNROJJFYCJ-FZFXZXLVSA-N
- SMILES： [C@H]12CC[C@]3(C)C=CC[C@H]3[C@@H]1CCC1CCCC[C@]21C
Computed Properties
- Exact Mass: 258.2349
- Monoisotopic Mass: 258.235
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.966
- Boiling Point: 334.4°C at 760 mmHg
- Flash Point: 163.5°C
- Refractive Index: 1.52
- PSA: 0
Androst-16-ene Related Literature
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Rita Skoda-F?ldes,Eszter Takács,Judit Horváth,Zoltán Tuba,László Kollár Green Chem. 2003 5 643
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2. Bromo-, chloro-, and amino-derivatives of 5α-androstane and 5α-oestraneDavid B. Cowell,Alan K. Davis,David W. Mathieson,Paul D. Nicklin J. Chem. Soc. Perkin Trans. 1 1974 1505
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3. Hydroxy-steroids. Part IV. The preparation and spectra of steroid olefinsG. M. L. Cragg,C. W. Davey,D. N. Hall,G. D. Meakins,E. E. Richards,T. L. Whateley J. Chem. Soc. C 1966 1266
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Micha? Michalak,Karol Michalak,Jerzy Wicha Nat. Prod. Rep. 2017 34 361
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5. Hydroxy-steroids. Part XVIII. Reactions of 17β-chloro-16α,17α-epoxy-5α-androstane and the preparation of 17β-iodo-16α,17α-epoxy-5α-androstaneW. A. Denny,V. Kumar,G. D. Meakins,J. Pragnell,J. Wicha J. Chem. Soc. Perkin Trans. 1 1972 486
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